4-Methoxy-3-(2-morpholin-4-yl-ethoxy)benzoic acid

• Molecular Formula: C14H19NO5
• Molecular Weight: 281.30 g/mol
• IUPAC Name: 4-methoxy-3-(2-morpholin-4-ylethoxy)benzoic acid
• InChI: InChI=1S/C14H19NO5/c1-18-12-3-2-11(14(16)17)10-13(12)20-9-6-15-4-7-19-8-5-15/h2-3,10H,4-9H2,1H3,(H,16,17)
• InChI Key: SEUWZDFOVVZWSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)O)OCCN2CCOCC2

Description

4-Methoxy-3-(2-morpholin-4-yl-ethoxy)benzoic acid is a useful research compound. Its molecular formula is C14H19NO5 and its molecular weight is 281.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To stirred solution of the product of step 1 (0.740 g, 2.5 1 mmol) in 1:1 tetrahydrofuran/methanol (20 mL) was added 1 N aqueous lithium hydroxide (5.0 mL, 5.0 mmol). The reaction was allowed to stir overnight and then treated with 1 N aqueous hydrochloric acid (5.0 mL, 5.0 mmol). The solution was concentrated with 1 N aqueous of crude product and sodium chloride as a tacky white solid. This material was used without further purification in the next step.